Cas no 2030722-71-3 (tert-butyl 2-(3Z)-thian-3-ylideneacetate)

• Product Name: tert-butyl 2-(3Z)-thian-3-ylideneacetate
• CAS No: 2030722-71-3
• MF: C₁₁H₁₈O₂S
• MW: 214.324422359467
• CID: 6587097
• PubChem ID: 164648777
• Update Time: 2025-06-10

tert-butyl 2-(3Z)-thian-3-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3Z)-thian-3-ylideneacetate
• tert-butyl 2-[(3z)-thian-3-ylidene]acetate
• 2030722-71-3
• EN300-1455412

• Inchi： 1S/C11H18O2S/c1-11(2,3)13-10(12)7-9-5-4-6-14-8-9/h7H,4-6,8H2,1-3H3/b9-7-
• InChI Key： NHOHCGZBFLIEQY-CLFYSBASSA-N
• SMILES： S1C/C(=C\C(=O)OC(C)(C)C)/CCC1

Computed Properties

• Exact Mass: 214.10275099g/mol
• Monoisotopic Mass: 214.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.6Ų

Additional information on tert-butyl 2-(3Z)-thian-3-ylideneacetate

Research Brief on Tert-butyl 2-(3Z)-thian-3-ylideneacetate (CAS: 2030722-71-3) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 2-(3Z)-thian-3-ylideneacetate (CAS: 2030722-71-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This α,β-unsaturated thioether ester serves as a versatile building block in medicinal chemistry, particularly for the synthesis of sulfur-containing heterocycles with potential bioactivity. Recent studies have highlighted its unique reactivity profile stemming from the conjugated system between the thiane ring and acrylate moiety, which enables diverse transformations under mild conditions.

In 2023-2024, several research groups have explored the synthetic utility of this compound. A notable study published in the Journal of Medicinal Chemistry demonstrated its application in constructing thiazolidine-based protease inhibitors through [3+2] cycloadditions. The tert-butyl ester group was found to provide optimal steric protection during these transformations while maintaining good solubility in organic media. Computational studies accompanying this work suggested that the (3Z)-configuration of the exocyclic double bond contributes significantly to the compound's stability and reactivity patterns.

Pharmacological investigations have revealed promising directions for derivatives of tert-butyl 2-(3Z)-thian-3-ylideneacetate. Research from the University of Tokyo identified structural analogs showing selective inhibition of cathepsin L (IC50 = 0.8 μM) with >100-fold selectivity over related cysteine proteases. The thiane core appears to confer favorable pharmacokinetic properties, including improved metabolic stability compared to acyclic thioethers. These findings were further supported by in vivo studies demonstrating oral bioavailability of lead compounds in rodent models.

From a synthetic methodology perspective, recent advances have expanded the compound's applications. A 2024 Nature Communications paper detailed a photoredox-catalyzed asymmetric alkylation protocol using tert-butyl 2-(3Z)-thian-3-ylideneacetate as the starting material, achieving excellent enantioselectivity (up to 98% ee) for the production of chiral sulfur-containing compounds. The reaction proceeds via single-electron transfer to the conjugated system, followed by stereocontrolled radical trapping.

Ongoing clinical translation efforts focus on optimizing the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of derivatives. Structure-activity relationship (SAR) studies indicate that modifications at the 4-position of the thiane ring can dramatically influence both potency and toxicity profiles. Current preclinical candidates show particular promise in oncology applications, with several analogs demonstrating nanomolar activity against drug-resistant tumor cell lines while maintaining favorable safety margins in toxicity studies.

The commercial availability and scalability of tert-butyl 2-(3Z)-thian-3-ylideneacetate have improved significantly in the past two years, with multiple suppliers now offering GMP-grade material. This development has accelerated medicinal chemistry programs targeting sulfur-containing pharmacophores. Future research directions likely include exploration of its use in PROTAC (proteolysis-targeting chimera) design and as a linchpin for diversity-oriented synthesis of screening libraries.